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Compound of Interest

Compound Name: tert-Butyl 4-hydroxybutanoate

Cat. No.: B1293445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for tert-Butyl 4-hydroxybutanoate. The information is compiled from publicly

available data sheets and scientific literature on related compounds to ensure safe and

effective use in a laboratory setting.

Chemical and Physical Properties
Tert-Butyl 4-hydroxybutanoate is a short aliphatic linker containing a primary alcohol and a t-

butyl ester. Its properties are summarized below.
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Property Value

CAS Number 59854-12-5

Molecular Formula C₈H₁₆O₃

Molecular Weight 160.21 g/mol

Appearance Colorless to pale yellow oil

Boiling Point 73-74 °C at 2.0-3.0 Torr

Flash Point >70 °C

Density 0.976 g/mL at 20 °C

Refractive Index n20/D 1.431

Recommended Storage and Handling
Proper storage is crucial to maintain the integrity of tert-Butyl 4-hydroxybutanoate. The

following conditions are recommended based on supplier safety data sheets.

Condition Recommendation Shelf Life

Long-term Storage
Store at -20°C in a tightly

sealed container.
Up to 1 year.[1]

Short-term Storage Store in a refrigerator (2-8°C).

Not specified, but generally

recommended for shorter

periods.

Shipping
Can be shipped at room

temperature.

Stable for less than 2 weeks at

ambient temperature.[1]

Handling Precautions:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.
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Avoid contact with skin and eyes.

Keep away from heat, sparks, and open flames.

Stability Profile
While specific kinetic data for the degradation of tert-Butyl 4-hydroxybutanoate is not readily

available in the public domain, its chemical structure suggests susceptibility to certain

degradation pathways. It is generally considered stable under recommended storage

conditions.

Incompatibilities:

Strong Acids and Bases: The ester linkage is susceptible to hydrolysis under both acidic and

basic conditions.

Strong Oxidizing Agents: The primary alcohol can be oxidized.

Strong Reducing Agents: The ester group can be reduced.

Potential Degradation Pathways
Based on the chemical structure and literature on similar compounds, two primary degradation

pathways are plausible: hydrolysis and thermal degradation.

Hydrolysis
The ester functional group in tert-Butyl 4-hydroxybutanoate can be hydrolyzed, particularly in

the presence of acids or bases, to yield 4-hydroxybutanoic acid and tert-butanol.
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Fig. 1: Hydrolytic Degradation Pathway

Thermal Degradation
At elevated temperatures, tert-butyl esters can undergo elimination reactions. For tert-Butyl 4-
hydroxybutanoate, a potential thermal degradation pathway could involve an "unzipping"

reaction, similar to that seen in poly(4-hydroxybutyrate), to form γ-butyrolactone and

isobutylene.
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Fig. 2: Potential Thermal Degradation Pathway

Experimental Protocols for Stability Assessment
To assess the stability of tert-Butyl 4-hydroxybutanoate, a stability-indicating analytical

method should be developed and validated. A general workflow for such a study is outlined

below.
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Forced Degradation Studies

Analytical Method Development

Method Validation

Stability Study

Subject tert-Butyl 4-hydroxybutanoate to:
- Acidic Hydrolysis (e.g., 0.1M HCl)

- Basic Hydrolysis (e.g., 0.1M NaOH)
- Oxidation (e.g., 3% H2O2)
- Thermal Stress (e.g., 60°C)

- Photolytic Stress (e.g., UV light)

Select appropriate analytical technique(s):
- HPLC with UV or MS detection

- GC-MS (with derivatization)

Generate Degradants

Optimize method parameters to separate
the parent compound from degradation products.

Validate the method according to ICH guidelines for:
- Specificity
- Linearity
- Accuracy
- Precision

- Robustness

Store samples at various conditions
(e.g., -20°C, 4°C, 25°C/60% RH)

Validated Method

Analyze samples at predetermined time points
using the validated stability-indicating method.

Determine the rate of degradation and
identify any significant degradation products.

Click to download full resolution via product page

Fig. 3: Workflow for Stability Assessment
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High-Performance Liquid Chromatography (HPLC)
Method
A reversed-phase HPLC method with UV detection would be a suitable starting point for a

stability-indicating assay.

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase: A gradient of acetonitrile and water.

Detector: UV at a low wavelength (e.g., 210 nm) or a mass spectrometer for more definitive

peak identification.

Sample Preparation: Dilute the sample in the mobile phase.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
GC-MS can also be employed, particularly for identifying volatile degradation products. Due to

the low volatility and polar nature of the analyte and its potential degradation products,

derivatization is likely necessary.

Derivatization: Silylation of the hydroxyl and carboxyl groups (if hydrolyzed) with an agent

like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Column: A non-polar capillary column (e.g., DB-5ms).

Injection: Splitless injection.

Oven Program: A temperature gradient from a low starting temperature (e.g., 50°C) to a high

final temperature (e.g., 250°C).

Detector: Mass spectrometer in scan mode for identification of unknowns and in selected ion

monitoring (SIM) mode for quantification.

Summary of Stability and Storage
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Parameter Recommendation / Information

Optimal Storage Temperature -20°C for long-term storage.

Short-term Storage Refrigerator (2-8°C).

Chemical Stability Stable under recommended storage conditions.

Incompatibilities
Strong acids, strong bases, strong oxidizing

agents, strong reducing agents.

Potential Degradation Products

4-Hydroxybutanoic acid, tert-butanol (from

hydrolysis); γ-Butyrolactone, isobutylene (from

thermal degradation).

Recommended Analytical Techniques for

Stability Studies
HPLC-UV/MS, GC-MS (with derivatization).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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